Cas no 1339738-65-6 (methyl 4-(3-amino-4-chloro-1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 4-(3-amino-4-chloro-1H-pyrazol-1-yl)butanoate
• CAS No: 1339738-65-6
• Molecular Formula: C₈H₁₂ClN₃O₂
• Molecular Weight: 217.652780532837
• CID: 6377502
• PubChem ID: 64040011

methyl 4-(3-amino-4-chloro-1H-pyrazol-1-yl)butanoate Properties

Names and Identifiers

• methyl 4-(3-amino-4-chloro-1H-pyrazol-1-yl)butanoate
• AKOS013356627
• 1339738-65-6
• EN300-1107995

• InChIKey： OKSDABCCTUUNTB-UHFFFAOYSA-N
• Inchi： 1S/C8H12ClN3O2/c1-14-7(13)3-2-4-12-5-6(9)8(10)11-12/h5H,2-4H2,1H3,(H2,10,11)
• SMILES： ClC1C(N)=NN(C=1)CCCC(=O)OC

Computed Properties

• Exact Mass: 217.0618043g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 217.0618043g/mol
• Heavy Atom Count: 14
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters